Cas no 439094-30-1 (4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate)

• Product Name: 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate
• CAS No: 439094-30-1
• MF: C₁₈H₁₉BrO₃
• MW: 363
• CID: 4651433
• Update Time: 2025-05-25

4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-5-ISOPROPYL-2-METHYLPHENYL 4-METHOXYBENZENECARBOXYLATE
• Benzoic acid, 4-methoxy-, 4-bromo-2-methyl-5-(1-methylethyl)phenyl ester
• 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate

• Inchi： InChI=1S/C18H19BrO3/c1-11(2)15-10-17(12(3)9-16(15)19)22-18(20)13-5-7-14(21-4)8-6-13/h5-11H,1-4H3CopyCopied
• InChI Key： FNUUPVQTUZCULJ-UHFFFAOYSA-NCopyCopied
• SMILES： Cc1cc(c(cc1OC(=O)c2ccc(cc2)OC)C(C)C)BrCopyCopied

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 477.6±45.0 °C at 760 mmHg
• Flash Point: 162.8±29.8 °C

4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones Depsides and depsidones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Depsides and depsidones

Additional information on 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate

4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate: A Comprehensive Overview

4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate (CAS No. 439094-30-1) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a brominated aromatic ring with an isopropyl and methyl substituent, along with a methoxybenzenecarboxylate group. The combination of these functional groups makes it a versatile molecule for research and development in fields such as materials science, pharmacology, and analytical chemistry.

The synthesis of 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate involves a series of carefully controlled reactions, including nucleophilic substitution, aromatic substitution, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate is in the field of drug discovery. Its brominated aromatic ring provides a platform for further functionalization, allowing chemists to explore its potential as a lead compound for treating various diseases. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them candidates for novel therapeutic agents.

In addition to its pharmacological applications, 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate has found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as in the development of advanced polymers and semiconducting materials. Recent research has focused on incorporating this compound into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

The environmental impact of 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate has also been a topic of interest. Studies have shown that its degradation products are relatively non-toxic to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable disposal methods.

From a structural perspective, 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate exhibits interesting stereochemical properties due to the presence of multiple chiral centers. This has led to investigations into its enantioselective synthesis and its potential use in asymmetric catalysis. Recent breakthroughs in chiral catalyst design have made it possible to produce enantiomerically pure samples of this compound, opening new avenues for its application in chiral recognition technologies.

In conclusion, 4-Bromo-5-isopropyl-2-methylphenyl 4-methoxybenzenecarboxylate (CAS No. 439094-30-1) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool for innovation in the chemical sciences.